Cas no 27640-33-1 ((2S)-2,3-dihydro-1H-indol-2-ylmethanol)

• Product Name: (2S)-2,3-dihydro-1H-indol-2-ylmethanol
• CAS No: 27640-33-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD02683225
• CID: 88735
• PubChem ID: 24874364
• Update Time: 2025-10-30

(2S)-2,3-dihydro-1H-indol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (S)-Indolin-2-ylmethanol
• (S)-(+)-2-Indolinemethanol
• [(2S)-2,3-dihydro-1H-indol-2-yl]methanol
• S)-(+)-2-Indolinemethanol,
• (+)-(S)-2-hydroxymethylindoline
• (2S)-2,3-dihydro-1H-indole-2-ylmethanol
• (S)-(+)-indolinemethanol
• (2S)-2,3-dihydro-1H-indol-2-ylmethanol
• [(2S)-2, 3-dihydro-1H-indol-2-yl]methanol
• GRPOFAKYHPAXNP-QMMMGPOBSA-N
• EN300-6772584
• CS-0130661
• (S)-(+)-2-Indolinemethanol, 97%
• (S)-2-Indolinemethanol
• SCHEMBL1193549
• 27640-33-1
• AC5785
• AS-64945
• 1H-Indole-2-methanol, 2,3-dihydro-, (2S)-
• DTXSID10426232
• MFCD02683225
• J-016834
• AKOS006350051
• (S)-(+)-Indoline-2-Methanol
• DB-067808

• MDL： MFCD02683225
• Inchi： 1S/C9H11NO/c11-6-8-5-7-3-1-2-4-9(7)10-8/h1-4,8,10-11H,5-6H2/t8-/m0/s1
• InChI Key： GRPOFAKYHPAXNP-QMMMGPOBSA-N
• SMILES： OC[C@@H]1CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.12
• Melting Point: 66-70 °C (lit.)
• Boiling Point: 309.1°C at 760 mmHg
• Flash Point: 166°C
• Refractive Index: 1.565
• PSA: 32.26000
• LogP: 1.15350
• Solubility: Not determined
• Optical Activity: [α]20/D +52°, c = 1 in ethanol

(2S)-2,3-dihydro-1H-indol-2-ylmethanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on (2S)-2,3-dihydro-1H-indol-2-ylmethanol

Comprehensive Overview of (2S)-2,3-dihydro-1H-indol-2-ylmethanol (CAS No. 27640-33-1)

(2S)-2,3-dihydro-1H-indol-2-ylmethanol (CAS No. 27640-33-1) is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is a derivative of indole, a versatile and widely studied heterocyclic aromatic organic compound. The chiral center at the 2-position of the indole ring imparts unique stereochemical properties, making it a valuable building block in the synthesis of various biologically active molecules.

The structure of (2S)-2,3-dihydro-1H-indol-2-ylmethanol consists of a substituted indole ring with a methanol group attached to the 2-position. The presence of the hydroxyl group and the chiral center at this position significantly influences its chemical reactivity and biological activity. This compound has been extensively studied for its potential applications in drug discovery and development, particularly in the areas of central nervous system (CNS) disorders and cancer therapy.

Recent research has highlighted the importance of (2S)-2,3-dihydro-1H-indol-2-ylmethanol in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and neuroprotective effects. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to modulate specific signaling pathways involved in inflammation and neuronal survival is a key factor in its therapeutic potential.

In addition to its biological activities, (2S)-2,3-dihydro-1H-indol-2-ylmethanol has also been explored for its synthetic utility. Chiral building blocks are crucial in asymmetric synthesis, where the goal is to produce enantiomerically pure compounds. The chiral center in this compound can be selectively modified to introduce various functional groups, thereby expanding its chemical diversity and applicability. This makes it an attractive starting material for the synthesis of complex natural products and drug candidates.

The synthetic methods for preparing (2S)-2,3-dihydro-1H-indol-2-ylmethanol have been well-documented in the literature. One common approach involves the reduction of an indole derivative followed by selective hydroxylation at the 2-position. Advanced techniques such as catalytic asymmetric synthesis have also been developed to achieve high enantiomeric excess (ee) values, ensuring the production of pure enantiomers. These synthetic strategies are essential for scaling up production and ensuring consistent quality in pharmaceutical applications.

The physicochemical properties of (2S)-2,3-dihydro-1H-indol-2-ylmethanol are well-characterized. It is a white crystalline solid with a melting point ranging from 95 to 97°C. The compound is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties are important considerations for its use in both laboratory-scale experiments and industrial processes.

In terms of safety and handling, (2S)-2,3-dihydro-1H-indol-2-ylmethanol is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it away from heat sources and moisture, are recommended to maintain its stability and purity.

The environmental impact of (2S)-2,3-dihydro-1H-indol-2-ylmethanol is another important consideration. While there is limited data on its environmental fate and toxicity, it is generally assumed that proper waste management practices should be followed to minimize any potential adverse effects on ecosystems. Green chemistry principles are increasingly being applied in the synthesis and use of this compound to ensure sustainable practices.

In conclusion, (2S)-2,3-dihydro-1H-indol-2-ylmethanol (CAS No. 27640-33-1) is a versatile chiral compound with significant potential in various scientific and industrial applications. Its unique structural features and biological activities make it an important molecule for ongoing research in medicinal chemistry and drug discovery. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.